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Compound of Interest

Compound Name: Iron dodecacarbony!

Cat. No.: B12063169

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
Iron dodecacarbonyl (Fe3(CO)iz2), a pyrophoric and toxic organometallic compound.
Adherence to these procedures is essential to mitigate risks and ensure a safe laboratory
environment.

Hazard Summary

Iron dodecacarbonyl is a dark green solid that presents significant health and safety hazards.
It is crucial to be fully aware of its properties before handling.
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Hazard Type Description

Solid samples, especially when finely divided,
Pyrophoric and reaction residues can ignite spontaneously

upon exposure to air.[1]

Toxic if swallowed, in contact with skin, or
Toxicity inhaled.[2] It can cause organ damage with

single or repeated exposure.[3]

Gas Evolution

Decomposes upon heating or in the presence of
a base, releasing carbon monoxide (CO), a toxic

gas.[4]

Reactivity

Reacts with strong bases, acids, halogens, and

oxidizing agents.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when working with Iron
dodecacarbonyl. The following table outlines the minimum required PPE.
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Body Part Recommended Protection Rationale
Nitrile provides good splash
Double Gloving resistance for incidental
Recommended.- Inner Glove: contact.[5] Butyl rubber and
. Disposable nitrile gloves.[5] - Viton™ offer superior
Outer Glove: Butyl rubber or protection against a wider
Viton™ gloves for extended range of chemicals and are
contact. recommended for prolonged
handling.[1][6]
Eyes/Face Chemic-al safety goggles and a  Protects against-sp-las-h-es,
face shield. dust, and potential ignition.
Provides a barrier against skin
Body Flame-resistant lab coat. contact and protects from fire

hazards.

Respiratory

A NIOSH-approved supplied-
air respirator (SAR) is the most
protective option. If a risk
assessment permits, a full-
facepiece respirator with an
organic vapor cartridge
combined with a P100

particulate filter may be used.

[7](8]

Iron carbonyls have unknown
sorbent effectiveness for many
cartridges, making supplied air
the safest choice.[7] The
particulate filter is crucial for
handling the solid powder

form.

Logical Workflow for PPE Selection:

Caption: PPE selection workflow based on task-specific hazard assessment.

Operational Plan

Handling and Storage

 Inert Atmosphere: All manipulations of solid Iron dodecacarbonyl should be performed

under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) to prevent

ignition.[6]
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» Ventilation: All procedures should be conducted in a well-ventilated laboratory fume hood.

e Storage: Store in a cool, dry, well-ventilated area, away from heat and incompatible
materials.[6] The container should be tightly sealed and stored under an inert atmosphere.

« Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces,
and static discharge. Use non-sparking tools.[9]

Spill Management

In the event of a spill, immediate and appropriate action is critical.
Spill Response Workflow:

Caption: Step-by-step workflow for responding to an Iron dodecacarbonyl spill.

Disposal Plan

All waste containing Iron dodecacarbonyl, including contaminated labware and PPE, must be
treated as hazardous waste. A quenching procedure is required to deactivate the pyrophoric
and toxic nature of the compound before final disposal.

Experimental Protocol for Quenching and Neutralization

This protocol should be performed in a fume hood under an inert atmosphere.
Materials:

e Waste containing Iron dodecacarbonyl

e Anhydrous, high-boiling, non-reactive solvent (e.g., toluene or heptane)

e |sopropanol (anhydrous)

e Methanol (anhydrous)

o Water

o Dilute citric or acetic acid
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» Appropriately sized Schlenk flask with a stir bar
* Ice bath
Procedure:

 Dilution: In a Schlenk flask, dilute the Iron dodecacarbonyl waste with a non-reactive,
anhydrous solvent like toluene to a concentration of less than 20% by weight.[1] This helps
to control the reaction rate and dissipate heat.

 Inert Atmosphere and Cooling: Place the flask under an inert atmosphere (e.g., nitrogen or
argon) and cool the mixture to O °C using an ice bath.[3]

e Initial Quenching: Slowly add anhydrous isopropanol dropwise with vigorous stirring.[3][7] Be
prepared for gas evolution (CO). Continue the addition until the reaction subsides.

e Secondary Quenching: After the initial vigorous reaction ceases, slowly add anhydrous
methanol.[2][7] Methanol is more reactive and will quench any remaining reactive species.

e Final Quenching: Once the addition of methanol no longer produces a reaction, very slowly
and cautiously add water dropwise to ensure complete deactivation.[2][7]

o Equilibration: Remove the ice bath and allow the mixture to warm to room temperature. Let it
stir for at least 6 hours to ensure the reaction is complete.[3]

o Neutralization: While still under an inert atmosphere, neutralize the solution by adding dilute
citric or acetic acid.[3]

» Disposal: The final, neutralized solution should be transferred to a properly labeled
hazardous waste container for disposal according to your institution's guidelines.

Decontamination of Glassware

Glassware that has been in contact with Iron dodecacarbonyl should be decontaminated
before washing.

« Initial Rinse: Rinse the glassware with a small amount of a high-boiling organic solvent (e.g.,
toluene) to remove the bulk of the residue. This rinse should be treated as hazardous waste
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and quenched as described above.

e Acid Wash: Soak the glassware in a 6 M hydrochloric acid (HCI) solution to dissolve any
remaining iron residues.[10][11]

o Standard Cleaning: After the acid wash, thoroughly rinse with tap water and then deionized
water. Proceed with standard laboratory glassware cleaning procedures.[10]

By adhering to these detailed safety and handling protocols, researchers can minimize the
risks associated with Iron dodecacarbonyl and maintain a safe and productive laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. sarponggroup.com [sarponggroup.com]

. chemistry.ucla.edu [chemistry.ucla.edu]

. chemistry.nd.edu [chemistry.nd.edu]

. ami-con.co.uk [ami-con.co.uk]

. ehs.oregonstate.edu [ehs.oregonstate.edu]
. sds.strem.com [sds.strem.com]

. uvic.ca [uvic.ca]

. gelest.com [gelest.com]

.
(] [e0] ~ (o)) )] EaN w N -

. nj.gov [nj.gov]

e 10. RU2427611C1 - Procedure for removal iron pentacarbonyl from gases containing carbon
monoxide - Google Patents [patents.google.com]

e 11. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Iron Dodecacarbonyl]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://patents.google.com/patent/RU2427611C1/en
https://www.fishersci.com/store/msds?partNumber=AA1305918&productDescription=DODCACRBNLTRIIRON+96+DRY+50G&vendorId=VN00024248&countryCode=US&language=en
https://patents.google.com/patent/RU2427611C1/en
https://www.benchchem.com/product/b12063169?utm_src=pdf-body
https://www.benchchem.com/product/b12063169?utm_src=pdf-custom-synthesis
https://sarponggroup.com/wp-content/uploads/2020/01/Quenching-Pyrophorics_Sarpong.pdf
https://www.chemistry.ucla.edu/wp-content/uploads/2012/09/SOP_Pyrophoric.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.ami-con.co.uk/datasheets/Carbonyl%20Iron%20Powder%20MSDS.Image.Marked.pdf
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/doc/sop/sop_template_quenching_pyrophoric_liquids.docx
https://sds.strem.com/sd26-2500_GB.pdf
https://www.uvic.ca/ohse/_assets/docs/chemical-safety-folder/swp014_pyrophorics-and-water-reactive-chemicals.pdf
https://www.gelest.com/wp-content/uploads/INFE030_IRON-CARBONYL-tech-95_GHS-US_English-US.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1037.pdf
https://patents.google.com/patent/RU2427611C1/en
https://patents.google.com/patent/RU2427611C1/en
https://www.fishersci.com/store/msds?partNumber=AA1305918&productDescription=DODCACRBNLTRIIRON+96+DRY+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b12063169#personal-protective-equipment-for-handling-iron-dodecacarbonyl
https://www.benchchem.com/product/b12063169#personal-protective-equipment-for-handling-iron-dodecacarbonyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12063169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b12063169#personal-protective-equipment-for-
handling-iron-dodecacarbonyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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